Cas no 2172039-14-2 (N-(5-cyclopropyl-2-methylpiperidin-3-yl)-2,2,2-trifluoroacetamide)
N-(5-cyclopropyl-2-methylpiperidin-3-yl)-2,2,2-trifluoroacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(5-cyclopropyl-2-methylpiperidin-3-yl)-2,2,2-trifluoroacetamide
- EN300-1616554
- 2172039-14-2
-
- Inchi: 1S/C11H17F3N2O/c1-6-9(16-10(17)11(12,13)14)4-8(5-15-6)7-2-3-7/h6-9,15H,2-5H2,1H3,(H,16,17)
- InChI Key: AMSRVQRXQQJYOH-UHFFFAOYSA-N
- SMILES: FC(C(NC1C(C)NCC(C1)C1CC1)=O)(F)F
Computed Properties
- Exact Mass: 250.12929766g/mol
- Monoisotopic Mass: 250.12929766g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 41.1Ų
N-(5-cyclopropyl-2-methylpiperidin-3-yl)-2,2,2-trifluoroacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1616554-0.05g |
N-(5-cyclopropyl-2-methylpiperidin-3-yl)-2,2,2-trifluoroacetamide |
2172039-14-2 | 0.05g |
$1140.0 | 2023-06-04 | ||
| Enamine | EN300-1616554-0.1g |
N-(5-cyclopropyl-2-methylpiperidin-3-yl)-2,2,2-trifluoroacetamide |
2172039-14-2 | 0.1g |
$1195.0 | 2023-06-04 | ||
| Enamine | EN300-1616554-0.25g |
N-(5-cyclopropyl-2-methylpiperidin-3-yl)-2,2,2-trifluoroacetamide |
2172039-14-2 | 0.25g |
$1249.0 | 2023-06-04 | ||
| Enamine | EN300-1616554-0.5g |
N-(5-cyclopropyl-2-methylpiperidin-3-yl)-2,2,2-trifluoroacetamide |
2172039-14-2 | 0.5g |
$1302.0 | 2023-06-04 | ||
| Enamine | EN300-1616554-1.0g |
N-(5-cyclopropyl-2-methylpiperidin-3-yl)-2,2,2-trifluoroacetamide |
2172039-14-2 | 1g |
$1357.0 | 2023-06-04 | ||
| Enamine | EN300-1616554-2.5g |
N-(5-cyclopropyl-2-methylpiperidin-3-yl)-2,2,2-trifluoroacetamide |
2172039-14-2 | 2.5g |
$2660.0 | 2023-06-04 | ||
| Enamine | EN300-1616554-5.0g |
N-(5-cyclopropyl-2-methylpiperidin-3-yl)-2,2,2-trifluoroacetamide |
2172039-14-2 | 5g |
$3935.0 | 2023-06-04 | ||
| Enamine | EN300-1616554-10.0g |
N-(5-cyclopropyl-2-methylpiperidin-3-yl)-2,2,2-trifluoroacetamide |
2172039-14-2 | 10g |
$5837.0 | 2023-06-04 | ||
| Enamine | EN300-1616554-50mg |
N-(5-cyclopropyl-2-methylpiperidin-3-yl)-2,2,2-trifluoroacetamide |
2172039-14-2 | 50mg |
$1140.0 | 2023-09-23 | ||
| Enamine | EN300-1616554-100mg |
N-(5-cyclopropyl-2-methylpiperidin-3-yl)-2,2,2-trifluoroacetamide |
2172039-14-2 | 100mg |
$1195.0 | 2023-09-23 |
N-(5-cyclopropyl-2-methylpiperidin-3-yl)-2,2,2-trifluoroacetamide Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on N-(5-cyclopropyl-2-methylpiperidin-3-yl)-2,2,2-trifluoroacetamide
N-(5-cyclopropyl-2-methylpiperidin-3-yl)-2,2,2-trifluoroacetamide: A Comprehensive Overview
The compound N-(5-cyclopropyl-2-methylpiperidin-3-yl)-2,2,2-trifluoroacetamide, identified by the CAS number NO 2172039-14-2, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a piperidine ring substituted with a cyclopropyl group and a trifluoroacetyl amide functional group. The combination of these structural elements contributes to its unique chemical properties and reactivity.
Recent studies have highlighted the importance of this compound in the field of medicinal chemistry, particularly in the development of novel therapeutic agents. The piperidine ring, a six-membered cyclic amine, is a common structural motif in many bioactive compounds due to its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. The substitution pattern on the piperidine ring—specifically the presence of a cyclopropyl group at position 5 and a methyl group at position 2—adds further complexity to the molecule, potentially enhancing its pharmacokinetic properties such as bioavailability and metabolic stability.
The trifluoroacetyl amide group attached to the piperidine ring introduces additional functionality to the molecule. The trifluoromethyl group is known for its electron-withdrawing properties, which can influence the electronic environment of the molecule and potentially modulate its interactions with biological targets. This functional group also contributes to the compound's stability under various chemical conditions, making it suitable for use in diverse chemical reactions and formulations.
From a synthetic perspective, the construction of this compound involves a series of well-established organic reactions, including nucleophilic substitutions, acylations, and cyclizations. The synthesis pathway typically begins with the preparation of the piperidine derivative, followed by the introduction of the trifluoroacetyl amide group through an acylation reaction. The use of advanced catalytic systems and reaction conditions has enabled chemists to achieve high yields and excellent stereochemical control during the synthesis process.
In terms of applications, this compound has shown promise in several areas of research. For instance, it has been investigated as a potential lead compound in drug discovery programs targeting various disease states such as cancer, inflammation, and neurodegenerative disorders. Its unique structure allows it to interact with specific biological targets, making it a valuable tool for studying molecular mechanisms and developing new therapeutic strategies.
Moreover, recent advancements in computational chemistry have provided deeper insights into the molecular properties of this compound. Quantum mechanical calculations have revealed that the compound exhibits favorable electronic characteristics that could enhance its binding affinity to protein targets. These findings have been corroborated by experimental studies using techniques such as X-ray crystallography and surface plasmon resonance assays.
In conclusion, N-(5-cyclopropyl-2-methylpiperidin-3-yl)-2,2,2-trifluoroacetamide represents a significant advancement in organic synthesis and medicinal chemistry. Its unique structure and functional groups make it an attractive candidate for further research and development in various fields. As ongoing studies continue to uncover its full potential, this compound is poised to play an important role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.
2172039-14-2 (N-(5-cyclopropyl-2-methylpiperidin-3-yl)-2,2,2-trifluoroacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)